Cas no 393781-68-5 (2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)-)
393781-68-5 structure
Product Name:2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)-
CAS No:393781-68-5
MF:C13H16N2O2
MW:232.278343200684
CID:299647
PubChem ID:22273389
Update Time:2025-04-19
2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)-
- 1-benzyl-3-ethylpiperazine-2,5-dione
- 1-Benzyl-3-ethyl-piperazine-2,5-dione
- LogP
- 6-Methoxy-1-bromonaphthalene
- 1-benzyl-3-ethylpiperazine-2,5-dion
- AB13944
- AB25027
- A824529
- 1-BENZYL-3(R)-ETHYL-PIPERAZINE-2,5-DIONE
- AB14248
- SCHEMBL334581
- DTXSID30624157
- AKOS014208393
- MFCD06410862
- MUIKRKFOQRVJON-UHFFFAOYSA-N
- 393781-68-5
- SY023803
-
- Inchi: 1S/C13H16N2O2/c1-2-11-13(17)15(9-12(16)14-11)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,16)
- InChI Key: MUIKRKFOQRVJON-UHFFFAOYSA-N
- SMILES: O=C1C(CC)NC(CN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 232.12128
- Monoisotopic Mass: 232.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.4A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.147
- Boiling Point: 501.8°Cat760mmHg
- Flash Point: 257.3°C
- Refractive Index: 1.546
- PSA: 49.41
2,5-Piperazinedione,3-ethyl-1-(phenylmethyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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